Cas no 50681-25-9 (Pyridazine-4-carboxylic Acid)
Pyridazine-4-carboxylic Acid structure
Product Name:Pyridazine-4-carboxylic Acid
CAS No:50681-25-9
MF:C5H4N2O2
MW:124.097460746765
MDL:MFCD00011576
CID:55853
PubChem ID:135727337
Update Time:2025-04-18
Pyridazine-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine-4-carboxylic acid
- Pyridazine-4-Dicarboxylic Acid
- 1-(3-METHOXYPHENYL)-1-PHENYLETHANOL
- 4-Pyridazinecarboxylic acid
- 4-Pyridazinecarboxyl
- Cyclopropanemethylamine
- 4-pyridazinecarboxylicacid
- 4-Carboxypyridazine
- PubChem9501
- pyridazin-4-carboxylic acid
- 4-pyridazine-carboxylic acid
- KSC269I2F
- JUSIWJONLKBPDU-UHFFFAOYSA-N
- BCP22416
- STL555408
- SBB053242
- BDBM50216542
- BBL101612
- VP30029
- TRA00513
- AKOS005259573
- CHEMBL394068
- 4-Pyridazinecarboxylic acid, 97%
- Z1182328443
- FT-0600406
- SCHEMBL185925
- P1907
- PB17054
- DTXSID40375502
- AM20100245
- EN300-75875
- 50681-25-9
- J-524091
- 2-(4-Fluorophenylimino)-3-methyl-4-oxo-[1,3]thiazinane-6-carboxylicacid
- PS-5987
- CS-W002066
- F8881-5757
- HY-W002066
- pyridazine-4-carboxylic acid;4-Pyridazinecarboxylic Acid
- AC-3281
- A7516
- MFCD00011576
- SY004681
- DB-008677
- 610-561-9
- FP27296
- DTXCID00326530
- 1(2H)-Pyrazinecarboxylic acid;Pyrzine-4-carboxylic acid
- Pyridazine-4-carboxylic Acid
-
- MDL： MFCD00011576
- Inchi： 1S/C5H4N2O2/c8-5(9)4-1-2-6-7-3-4/h1-3H,(H,8,9)
- InChI Key： JUSIWJONLKBPDU-UHFFFAOYSA-N
- SMILES： OC(C1=CN=NC=C1)=O
Computed Properties
- Exact Mass: 124.02700
- Monoisotopic Mass: 124.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 63.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.403
- Melting Point: 244.2 °C (dec.) (lit.)
- Boiling Point: 404.2°C at 760 mmHg
- Flash Point: 404.2 °C at 760 mmHg
- Refractive Index: 1.568
- PSA: 63.08000
- LogP: 0.17480
- Solubility: Not determined
Pyridazine-4-carboxylic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
Pyridazine-4-carboxylic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridazine-4-carboxylic Acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023601-1g |
Pyridazine-4-carboxylic acid |
50681-25-9 | 97% | 1g |
￡24.00 | 2022-03-01 | |
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Pyridazine-4-carboxylic acid |
50681-25-9 | 97% | 25g |
￡235.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P133462-1g |
Pyridazine-4-carboxylic Acid |
50681-25-9 | ≥98.0%(HPLC) | 1g |
¥253.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P133462-5g |
Pyridazine-4-carboxylic Acid |
50681-25-9 | ≥98.0%(HPLC) | 5g |
¥1121.90 | 2023-09-01 | |
| Ambeed | A160094-250mg |
4-Pyridazinecarboxylic Acid |
50681-25-9 | 97% | 250mg |
$18.0 | 2025-02-28 | |
| Ambeed | A160094-1g |
4-Pyridazinecarboxylic Acid |
50681-25-9 | 97% | 1g |
$34.0 | 2025-02-28 | |
| Ambeed | A160094-5g |
4-Pyridazinecarboxylic Acid |
50681-25-9 | 97% | 5g |
$107.0 | 2025-02-28 | |
| Ambeed | A160094-10g |
4-Pyridazinecarboxylic Acid |
50681-25-9 | 97% | 10g |
$213.0 | 2025-02-28 | |
| Ambeed | A160094-25g |
4-Pyridazinecarboxylic Acid |
50681-25-9 | 97% | 25g |
$531.0 | 2025-02-28 |
Pyridazine-4-carboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:50681-25-9)Pyridazine-4-carboxylic Acid
Order Number:A7516
Stock Status:in Stock
Quantity:100g/25g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):1411.0/478.0/192.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:50681-25-9)4-Pyridazinecarboxylic acid
Order Number:sfd4547
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:50681-25-9)4-哒嗪羧酸
Order Number:LE3457632
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
Pyridazine-4-carboxylic Acid Related Literature
-
1. Polyazaheterocyclic compounds: condensation reactions of pyridazine-4,5-dicarboxylic acid derivatives with o-phenylenediamineGiorgio Adembri,Stefano Chimichi,Francesco De Sio,Rodolfo Nesi,Mirella Scotton J. Chem. Soc. Perkin Trans. 1 1974 1022
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Haider Behbehani,Hamada Mohamed Ibrahim RSC Adv. 2015 5 89226
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3. New dinuclear hydrido-carbonyl rhenium complexes designed as photosensitizers in dye-sensitized solar cellsLorenzo Veronese,Elsa Quartapelle Procopio,Francesca De Rossi,Thomas M. Brown,Pierluigi Mercandelli,Patrizia Mussini,Giuseppe D'Alfonso,Monica Panigati New J. Chem. 2016 40 2910
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4. Ring–chain isomerism of some 4,5-disubstituted pyridazines involving heterospiro-compoundsStefano Chimichi,Rodolfo Nesi,Mirella Scotton,Carlo Mannucci,Giorgio Adembri J. Chem. Soc. Perkin Trans. 2 1980 1339
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Lorenzo Veronese,Elsa Quartapelle Procopio,Thomas Moehl,Monica Panigati,Kazuteru Nonomura,Anders Hagfeldt Phys. Chem. Chem. Phys. 2019 21 7534
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:50681-25-9)Pyridazine-4-carboxylic Acid
Purity:99%/99%/99%
Quantity:100g/25g/10g
Price ($):1411.0/478.0/192.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:50681-25-9)4-Pyridazinecarboxylic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry